Cas no 130752-95-3 (5'-Thymidylic acid,dipropyl ester (9CI))
130752-95-3 structure
Product Name:5'-Thymidylic acid,dipropyl ester (9CI)
CAS No:130752-95-3
MF:C16H27N2O8P
MW:406.3679459095
CID:177596
PubChem ID:452554
Update Time:2025-04-19
5'-Thymidylic acid,dipropyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 5'-Thymidylic acid,dipropyl ester (9CI)
- [(2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl dipropyl phosphate
- Thymidine-5'-dipropyl phosphate
- 5'-Thymidylic acid, dipropyl ester
- 130752-95-3
- DTXSID70926889
- 1-[2-Deoxy-5-O-(dipropoxyphosphoryl)pentofuranosyl]-4-hydroxy-5-methylpyrimidin-2(1H)-one
- 5'-diPr-PO4T
- [(2R,3S,5R)-3-hydroxy-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-2-yl]methyl dipropyl phosphate
-
- Inchi: 1S/C16H27N2O8P/c1-4-6-23-27(22,24-7-5-2)25-10-13-12(19)8-14(26-13)18-9-11(3)15(20)17-16(18)21/h9,12-14,19H,4-8,10H2,1-3H3,(H,17,20,21)/t12-,13+,14+/m0/s1
- InChI Key: VMXXWGLQYFCPKN-BFHYXJOUSA-N
- SMILES: P(=O)(OCCC)(OCCC)OC[C@@H]1[C@H](C[C@H](N2C(NC(C(C)=C2)=O)=O)O1)O
Computed Properties
- Exact Mass: 406.15061
- Monoisotopic Mass: 406.15050282g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 27
- Rotatable Bond Count: 10
- Complexity: 614
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 124Ų
Experimental Properties
- PSA: 123.63
5'-Thymidylic acid,dipropyl ester (9CI) Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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